Cas no 1361841-06-6 (5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl)

• Product Name: 5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl
• CAS No: 1361841-06-6
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4993923
• Update Time: 2025-06-08

5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-8-4-7(5-9(6-8)19-13(17)18)10-2-1-3-11(15)12(10)16/h1-6,13H
• InChI Key： LKYWURTYKPJBCZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C=C(C=1)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl

Comprehensive Overview of 5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361841-06-6)

5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361841-06-6) is a specialized biphenyl derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and agrochemical research. This compound, characterized by its unique chloro and difluoromethoxy substituents, plays a pivotal role in the development of advanced materials and bioactive molecules. Its molecular structure, C13H7Cl3F2O, offers a versatile platform for further chemical modifications, making it a valuable asset in modern drug discovery and material science.

The growing interest in halogenated biphenyls like 5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl is driven by their potential applications in high-performance polymers and electronic materials. Researchers are particularly intrigued by its thermal stability and electronic properties, which are critical for designing next-generation OLEDs and semiconductors. Additionally, its lipophilicity and bioavailability make it a promising candidate for medicinal chemistry, especially in the synthesis of targeted therapeutics.

In the context of sustainability and green chemistry, CAS No. 1361841-06-6 has been studied for its compatibility with eco-friendly synthesis routes. Recent advancements in catalytic processes have enabled more efficient production of this compound, reducing waste and energy consumption. This aligns with the global shift toward environmentally responsible manufacturing, a topic frequently searched by professionals in the chemical industry.

Another area of exploration for 5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl is its role in agrochemical formulations. Its structural features contribute to the development of pesticides and herbicides with enhanced efficacy and lower environmental impact. As regulatory standards for crop protection products become stricter, this compound's potential to meet safety and performance requirements is a key focus for researchers.

From a market perspective, the demand for halogenated aromatic compounds like CAS No. 1361841-06-6 is expected to rise, driven by their applications in life sciences and advanced materials. Industry reports highlight its relevance in patent filings and R&D investments, reflecting its commercial viability. For suppliers and manufacturers, understanding the synthesis protocols and quality control measures for this compound is essential to meet client specifications.

In summary, 5'-Chloro-2,3-dichloro-3'-difluoromethoxy-biphenyl (CAS No. 1361841-06-6) represents a multifaceted compound with broad applications across scientific and industrial domains. Its unique properties and adaptability position it as a critical component in the evolution of functional materials and bioactive agents. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in chemistry and beyond.